1-(3-Hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethan-1-one
Overview
Description
“1-(3-Hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethan-1-one” is an organic compound that belongs to the class of aromatic amino-alcohol-phenols, aromatic amino-acid-phenols and other aromatic amino compounds with oxygen function .
Synthesis Analysis
The compound can be synthesized from phenylacetone through nitration, reduction, diazotization, and hydrolysis to produce m-hydroxyphenylacetone. This is then reacted with benzoyl chloride to produce m-benzoyloxyphenylacetone. The latter is brominated with bromine to produce ω-bromine-m-benzoyloxyphenylacetone, which is then reacted with N-methylbenzylamine (amination), and finally hydrolyzed with hydrochloric acid (debenzoylation) to produce the desired product .Molecular Structure Analysis
The molecular formula of the compound is C16H17NO2 . The compound has a molecular weight of 255.31 .Chemical Reactions Analysis
The compound is an intermediate in the synthesis of phenylephrine hydrochloride .Physical And Chemical Properties Analysis
The compound is predicted to have a boiling point of 420.6±35.0 °C and a density of 1.158±0.06 g/cm3 . The compound has a pKa value of 9.06±0.10 .Scientific Research Applications
Receptor Differentiation and Sympathomimetic Activity
Structural modifications of phenylethanolamine derivatives, including 1-(3-hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethan-1-one, have been shown to alter sympathomimetic activity, helping to differentiate between β-receptor populations. This differentiation is crucial for understanding receptor subtypes' roles in various physiological responses, such as those found in the heart, adipose tissue, and bronchioles, suggesting potential pathways for targeted therapeutic interventions (Lands, Ludueña, & Buzzo, 1967).
Enzymatic Conversion for Drug Synthesis
The compound serves as a precursor in enzymatic processes for producing specific enantiomers of pharmaceuticals, such as the conversion to (S)-phenylephrine, a widely used decongestant. This application demonstrates the potential of biocatalytic processes for the efficient and selective synthesis of active pharmaceutical ingredients, offering a sustainable alternative to traditional chemical synthesis methods (林瑋德, 2010).
Novel Calcium Indicators and Buffers
Research into the structural modification of BAPTA, a calcium chelator, highlights the design and synthesis of new compounds with high selectivity for calcium over magnesium. These developments have implications for biological research, providing tools for the detailed study of calcium signaling in cells and tissues. The ability to closely monitor calcium dynamics is essential for understanding numerous physiological processes, including muscle contraction, neurotransmission, and cell death (Tsien, 1980).
Copper-Catalyzed Cross-Coupling Reactions
The compound has been explored as a ligand in copper-catalyzed cross-coupling reactions, facilitating the formation of C-N, C-S, and C-O bonds. This application is significant in synthetic chemistry, offering a versatile method for constructing complex molecules, including pharmaceuticals and materials science components. The efficiency and versatility of these reactions underscore the importance of finding new catalysts and ligands for chemical synthesis (Yao‐Jung Chen & Hsin-Hung Chen, 2006).
properties
IUPAC Name |
2-[benzyl(methyl)amino]-1-(3-hydroxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-17(11-13-6-3-2-4-7-13)12-16(19)14-8-5-9-15(18)10-14/h2-10,18H,11-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWMWFFWZJCCKCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)CC(=O)C2=CC(=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90205461 | |
Record name | Benzylphenylephrone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90205461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethan-1-one | |
CAS RN |
56917-44-3 | |
Record name | 1-(3-Hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56917-44-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzylphenylephrone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056917443 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzylphenylephrone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90205461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.920 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BENZYLPHENYLEPHRONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OON2Y3767M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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